N-(3-methylphenyl)-N'-(2-phenylethyl)ethanediamide

• IUPAC Name: N'-(3-methylphenyl)-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C17H18N2O2/c1-13-6-5-9-15(12-13)19-17(21)16(20)18-11-10-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3,(H,18,20)(H,19,21)
• InChI Key: ILGGJSKXENJUBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(3-methylphenyl)-N'-(2-phenylethyl)ethanediamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester (or Noopept), is a synthetic nootropic compound that was developed in Russia in the 1990s. It is a member of the racetam family of nootropics and is believed to enhance cognitive function, memory, and learning ability.

Mechanism of Action

The exact mechanism of action of Noopept is not fully understood. However, it is believed to work by modulating the activity of glutamate receptors in the brain. Glutamate is an important neurotransmitter involved in learning and memory processes. Noopept may also increase the production of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.
Biochemical and Physiological Effects
Noopept has been shown to have a number of biochemical and physiological effects. It has been shown to increase the density of glutamate receptors in the brain, which may enhance synaptic plasticity and improve memory and learning ability. It may also increase the production of acetylcholine, a neurotransmitter that is important for cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using Noopept in lab experiments is that it is relatively easy to synthesize and purify. In addition, it has been extensively studied for its cognitive-enhancing effects, making it a useful tool for investigating the neural mechanisms underlying learning and memory processes. One limitation of using Noopept in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of studies.

Future Directions

There are a number of future directions for research on Noopept. One area of interest is the potential use of Noopept for the treatment of cognitive disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new nootropic compounds based on the structure of Noopept, which may have even greater cognitive-enhancing effects. Finally, further research is needed to fully understand the mechanism of action of Noopept and its effects on the brain.

Synthesis Methods

The synthesis of Noopept involves the reaction of N-(3-methylphenyl)-N'-(2-phenylethyl)ethanediamideyl-L-prolylglycine ethyl ester with 3-methylbenzaldehyde in the presence of a catalyst. The resulting product is then purified and crystallized to obtain Noopept in its final form.

Scientific Research Applications

Noopept has been extensively studied for its potential cognitive-enhancing effects. It has been shown to improve memory and learning ability in animal models and human clinical trials. In addition, it has been investigated for its potential to treat cognitive disorders such as Alzheimer's disease and Parkinson's disease.